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Compound of Interest

Ethanone, 1-(2-aminophenyl)-,
Compound Name: ]
oxime

cat. No.: B1621877

An In-depth Technical Guide to 2'-
Aminoacetophenone Oxime

This technical guide provides comprehensive information on the molecular characteristics,
synthesis, and potential biological relevance of 2'-Aminoacetophenone Oxime, tailored for
researchers, scientists, and professionals in drug development.

Molecular Profile

2'-Aminoacetophenone oxime is the oxime derivative of 2'-aminoacetophenone. The
introduction of the oxime group from the ketone precursor alters the molecule's electronic and
steric properties, which can, in turn, influence its biological activity.

Property Value

Molecular Formula CsH10N20

Molecular Weight 150.18 g/mol

Synonyms (E)-1-(2-Aminophenyl)ethanone oxime

Experimental Protocols
Synthesis of (E)-1-(2-Aminophenyl)ethanone oxime
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This protocol details the synthesis of 2'-Aminoacetophenone oxime from 2'-
Aminoacetophenone.

Materials:

2'-Aminoacetophenone

o Hydroxylamine hydrochloride
e Sodium hydroxide

o Ethanol

« Distilled water

o Ethyl acetate

» Dichloromethane

e Hexanes

e Magnesium sulfate (MgSOa)
Procedure:

e Reaction Setup: In a 250-mL three-necked round-bottomed flask equipped with a magnetic
stir bar, internal temperature probe, and a reflux condenser with a nitrogen inlet, combine
17.0 mL of distilled water and 93.0 mL of ethanol.

o Addition of Reactants: Add 9.00 mL (10.0 g, 72.8 mmol) of 2'-Aminoacetophenone to the
flask via syringe while stirring. Subsequently, add 15.4 g (223 mmol) of hydroxylamine
hydrochloride in one portion, followed by the addition of 23.7 g (594 mmol) of sodium
hydroxide.

e Reaction Conditions: Place the reaction flask in an oil bath and maintain the internal
temperature at 60 °C. The reaction is typically complete after 1 hour, which can be monitored
by Thin Layer Chromatography (TLC).
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o Work-up: Once the reaction is complete, remove the flask from the oil bath and allow it to
cool to room temperature. The mixture is then concentrated using a rotary evaporator.

o Extraction: Dissolve the solid residue in 140 mL of distilled water and transfer it to a
separatory funnel. Extract the aqueous solution three times with 100 mL of ethyl acetate for
each extraction.

e Drying and Concentration: Combine the organic layers and dry them over MgSOa. Filter the
drying agent and concentrate the organic layer by rotary evaporation to yield the crude
product as a white solid.

o Crystallization: Dissolve the crude solid in 120 mL of dichloromethane at 25 °C. Add 20.0 mL
of hexanes. Once the solution becomes cloudy, cool it in an ice/water bath to 0-5 °C and add
an additional 100.0 mL of hexanes. Allow the crystals to age for 1 hour at this temperature
before isolating them using a Biichner funnel.

Potential Biological Activity and Signaling

While specific signaling pathways for 2'-Aminoacetophenone oxime are not extensively
documented, the parent compound, 2-aminoacetophenone (2-AA), has been shown to
modulate host immune responses. As a quorum sensing molecule produced by Pseudomonas
aeruginosa, 2-AA can influence key innate immune response pathways. This suggests that the
oxime derivative may also possess immunomodulatory activities, making it a compound of
interest for further investigation.

Oximes as a class of compounds have been reported to exhibit a range of biological activities,
including antimicrobial and antioxidant properties.

Below is a diagram illustrating the known immunomodulatory signaling pathway of the parent
compound, 2-aminoacetophenone.
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Immunomodulatory Pathway of 2-Aminoacetophenone
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Synthesis Workflow of 2'-Aminoacetophenone Oxime
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 To cite this document: BenchChem. [Molecular weight and formula of 2'-Aminoacetophenone
oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1621877#molecular-weight-and-formula-of-2-
aminoacetophenone-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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